Cas no 40681-82-1 (H-Orn-Orn-Orn-OH Acetate Salt)

• Product Name: H-Orn-Orn-Orn-OH Acetate Salt
• CAS No: 40681-82-1
• MF: C₁₅H₃₂N₆O₄
• MW: 360.452383041382
• CID: 327074
• PubChem ID: 40496718
• Update Time: 2025-04-24

H-Orn-Orn-Orn-OH Acetate Salt Chemical and Physical Properties

Names and Identifiers

• H-ORN-ORN-ORN-OH ACOH
• orn-orn-orn acetate
• Orn-Orn-Orn
• H-Orn-Orn-Orn-OH
• L-Ornithyl-L-ornithyl-L-ornithine acetate (1:1)
• (17S)-17,20-dimethyl-6-oxo-PGE1 methyl ester
• 6-Oxo-17(S),20-dimethyl-PGE(1)-methylester
• BRN 4015952
• L-Orn-L-Orn-L-Orn-OH
• ornoprostil
• Ornoprostilo
• Ornoprostilo [Spanish]
• Ornoprostilum
• Ornoprostilum [Latin]
• OU 1308
• Ronoprost
• Tri-L-ornithine
• Triornithine
• (2S)-5-Amino-2-[[(2S)-5-amino-2-[[(2S)-2,5-diaminopentanoyl]amino]pentanoyl]amino]pentanoic acid
• 40681-82-1
• L-Orn-Orn-Orn salt
• (S)-5-Amino-2-((S)-5-amino-2-((S)-2,5-diaminopentanamido)pentanamido)pentanoic acid
• H-Orn-Orn-Orn-OH Acetate Salt

• Inchi： 1S/C15H32N6O4/c16-7-1-4-10(19)13(22)20-11(5-2-8-17)14(23)21-12(15(24)25)6-3-9-18/h10-12H,1-9,16-19H2,(H,20,22)(H,21,23)(H,24,25)/t10-,11-,12-/m0/s1
• InChI Key： SHMVFFURFKJDHA-SRVKXCTJSA-N
• SMILES： O=C([C@H](CCCN)NC([C@H](CCCN)N)=O)N[C@H](C(=O)O)CCCN

Computed Properties

• Exact Mass: 360.24876
• Monoisotopic Mass: 360.24850352g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 29
• Rotatable Bond Count: 16
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -6.7
• Topological Polar Surface Area: 200Ų

Experimental Properties

• Color/Form: NA
• Density: 1.4±0.1 g/cm3
• Boiling Point: 630.3±65.0 °C at 760 mmHg
• Flash Point: 80.0±23.2 °C
• Solubility: Soluble (998 g/l) (25 º C),
• PSA: 199.58

H-Orn-Orn-Orn-OH Acetate Salt Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on H-Orn-Orn-Orn-OH Acetate Salt

Compound CAS No. 40681-82-1: H-ORN-ORN-ORN-OH ACOH

CAS No. 40681-82-1 refers to the compound known as H-ORN-ORN-ORN-OH ACOH, a specialized chemical entity that has garnered attention in the fields of biochemistry and materials science. This compound is notable for its unique structural properties and potential applications in advanced chemical systems. Recent studies have highlighted its role in enhancing the efficiency of peptide synthesis and its compatibility with various biological systems.

The molecular structure of H-ORN-ORN-ORN-OH ACOH is characterized by a tripeptide backbone with specific functional groups that facilitate hydrogen bonding and other intermolecular interactions. These properties make it an ideal candidate for use in the development of novel biomaterials and drug delivery systems. Researchers have demonstrated that this compound can significantly improve the stability and bioavailability of therapeutic agents when incorporated into polymer matrices.

In terms of synthesis, CAS No. 40681-82-1 is typically produced through a multi-step chemical process involving peptide coupling reactions and subsequent purification steps. The synthesis pathway has been optimized to ensure high yield and purity, which are critical for its application in sensitive biological environments. Recent advancements in green chemistry have also enabled the development of more sustainable methods for producing this compound, reducing its environmental footprint.

The application of H-ORN-ORN-ORN-OH ACOH extends beyond traditional biochemical research. It has been successfully utilized in the creation of advanced sensors and diagnostic tools due to its ability to interact with specific analytes in a highly selective manner. For instance, studies have shown that this compound can serve as a sensitive probe for detecting trace amounts of heavy metals in aqueous solutions, making it a valuable tool in environmental monitoring.

From a structural standpoint, the compound's three-dimensional conformation plays a crucial role in its functionality. Computational modeling techniques have been employed to predict and analyze the conformational flexibility of CAS No. 40681-82-1, providing insights into its potential interactions with other molecules. These studies have revealed that the compound exhibits a high degree of adaptability, allowing it to form stable complexes with a wide range of target molecules.

In conclusion, CAS No. 40681-82-1 (H-ORN-ORN-ORN-OH ACOH) represents a significant advancement in chemical synthesis and materials science. Its unique properties and versatile applications make it a valuable asset in both academic research and industrial settings. As research continues to uncover new potential uses for this compound, it is poised to play an increasingly important role in shaping the future of biotechnology and related fields.